Cas no 1245808-35-8 (4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole)

4-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole is a substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and methyl group at the 4- and 3-positions, respectively, along with a 2-methylpropyl substituent at the 1-position, which may influence its reactivity and biological activity. This compound is of interest due to its versatility as an intermediate in synthetic chemistry, enabling the development of more complex molecules. The presence of halogen and alkyl groups enhances its utility in cross-coupling reactions and functionalization processes. Its stability and well-defined molecular framework make it suitable for exploratory studies in medicinal chemistry and crop protection.
4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole structure
1245808-35-8 structure
Product Name:4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole
CAS No:1245808-35-8
MF:C8H13ClN2
MW:172.655220746994
MDL:MFCD15976278
CID:3160171
PubChem ID:50896629
Update Time:2025-06-07

4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-isobutyl-3-methyl-1H-pyrazole
    • 4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole
    • DTXSID501238619
    • AKOS005169346
    • EN300-232330
    • 1245808-35-8
    • 4-chloro-3-methyl-1-(2-methylpropyl)pyrazole
    • STL584266
    • CS-0274287
    • MDL: MFCD15976278
    • Inchi: 1S/C8H13ClN2/c1-6(2)4-11-5-8(9)7(3)10-11/h5-6H,4H2,1-3H3
    • InChI Key: TVXDHZRDHFUXNI-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1)CC(C)C

Computed Properties

  • Exact Mass: 172.0767261Da
  • Monoisotopic Mass: 172.0767261Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.8Ų

4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-232330-0.05g
4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole
1245808-35-8 95%
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Enamine
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Enamine
EN300-232330-0.5g
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Enamine
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Enamine
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Enamine
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4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole
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Enamine
EN300-232330-10.0g
4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole
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Enamine
EN300-232330-1g
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